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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzaldehyde

Cat. No.: B151432

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Bromo-3-fluorobenzaldehyde in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development.

Chemical Identifier and Physical Properties

Property Value Source
CAS Number 133059-43-5 [11[2]
Molecular Formula C7H4BrFO [1][2]
Molecular Weight 203.01 g/mol [1]

White to light yellow crystalline
Appearance , [2][3]
solid/powder

Melting Point 54-60 °C (129.2-140 °F) [2]

Storage Temperature 2-8°C

Hazard Identification and GHS Classification

4-Bromo-3-fluorobenzaldehyde is classified as a hazardous substance.[4] All personnel must
be aware of the following hazards before handling:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][4]
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 Skin Irritation (Category 2): Causes skin irritation.[4][5]

e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][4][5]

o Skin Sensitization (Category 1): May cause an allergic skin reaction.

o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[5]

GHS Pictogram:

laalt text

Signal Word: Warning[4]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling 4-Bromo-3-fluorobenzaldehyde.

Equipment

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Inspect gloves

before use.

To prevent skin contact and

irritation.[6]

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

To protect eyes from dust
particles and splashes,

preventing serious irritation.[3]

[6]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To minimize skin exposure.[3]

[7]

Respiratory Protection

Use a NIOSH-approved
respirator (e.g., N95 dust
mask) when dusts are
generated or if ventilation is

inadequate.

To prevent respiratory tract

irritation from airborne dust.[6]

[8]
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Operational Plan: Step-by-Step Handling
Procedures

1.

Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[6][9][10]
Ensure an eyewash station and safety shower are readily accessible.[5][8]
Keep the container tightly closed when not in use.[9][10]

. Handling the Chemical:

Avoid breathing dust.[9][10]

Avoid contact with skin and eyes.[3][6][11]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.[9][10]

Take off contaminated clothing immediately and wash before reuse.[9][10]

. Storage:

Store in a cool, dry, and well-ventilated place.[6][9][10]
Keep the container tightly closed and store locked up.[4][9][10]
Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[5]

Emergency and First Aid Procedures

Immediate response is critical in the event of exposure.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if
you feel unwell.[4][9][11]

Immediately remove all contaminated clothing.

) Rinse skin with plenty of soap and water for at
Skin Contact ) ) o

least 15 minutes. Seek medical attention if skin

irritation or a rash occurs.[4][9][11]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes.
Immediately call an ophthalmologist or seek
medical attention.[9][10][11]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Immediately call a poison center or
doctor.[4][11]

Disposal Plan

All waste materials must be handled and disposed of in accordance with federal, state, and
local environmental regulations.

» Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[9]
[10] Do not mix with other waste.

» Contaminated Packaging: Handle uncleaned containers as you would the product itself.[6]
Dispose of as unused product.[6]

o Contaminated PPE: Dispose of single-use gloves and other contaminated PPE as
hazardous waste.

Spill Response Workflow

The following diagram outlines the procedural steps for managing a spill of 4-Bromo-3-
fluorobenzaldehyde.
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Workflow for Handling a Chemical Spill

Immediate Action

Y

Evacuate Immediate Area
Alert Others

\

Assess the Spill
(Size and Hazard)

if safe to proceed

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep up, do not create dust)

Decontaminate the Area

Dispose of Waste
(In a sealed container as hazardous waste)

Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

